Cas no 68427-26-9 (4-(naphthalen-2-yl)butan-2-one)
68427-26-9 structure
Product Name:4-(naphthalen-2-yl)butan-2-one
CAS No:68427-26-9
MF:C14H14O
MW:198.260364055634
CID:523982
PubChem ID:349684
Update Time:2025-04-19
4-(naphthalen-2-yl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone,4-(2-naphthalenyl)-
- 4-(naphthalen-2-yl)butan-2-one
- 68427-26-9
- AKOS013846816
- CHEMBL3278714
- SCHEMBL5236795
- NSC-409523
- NSC409523
- DTXSID10325271
- EN300-1831928
- CS-0275950
-
- Inchi: 1S/C14H14O/c1-11(15)6-7-12-8-9-13-4-2-3-5-14(13)10-12/h2-5,8-10H,6-7H2,1H3
- InChI Key: ZGJUXLRCZXCYTO-UHFFFAOYSA-N
- SMILES: O=C(C)CCC1C=CC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 198.10400
- Monoisotopic Mass: 198.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.063
- Boiling Point: 332.9°Cat760mmHg
- Flash Point: 167.4°C
- Refractive Index: 1.59
- PSA: 17.07000
- LogP: 3.36140
4-(naphthalen-2-yl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1831928-1g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 1g |
$414.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-5g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 5g |
$1199.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-10g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 10g |
$1778.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-0.05g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 0.05g |
$348.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-0.1g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 0.1g |
$364.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-0.25g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 0.25g |
$381.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-0.5g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 0.5g |
$397.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-1.0g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1831928-2.5g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 2.5g |
$810.0 | 2023-09-19 | ||
| Enamine | EN300-1831928-5.0g |
4-(naphthalen-2-yl)butan-2-one |
68427-26-9 | 5g |
$3396.0 | 2023-06-03 |
4-(naphthalen-2-yl)butan-2-one Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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